N-(2-ethyl-4-iodophenyl)-2-methoxybenzamide

• Molecular Formula: C16H16INO2
• Molecular Weight: 381.21 g/mol
• IUPAC Name: N-(2-ethyl-4-iodophenyl)-2-methoxybenzamide
• InChI: InChI=1S/C16H16INO2/c1-3-11-10-12(17)8-9-14(11)18-16(19)13-6-4-5-7-15(13)20-2/h4-10H,3H2,1-2H3,(H,18,19)
• InChI Key: GQFKVVQTUSCWHB-UHFFFAOYSA-N
• SMILES: CCC1=C(C=CC(=C1)I)NC(=O)C2=CC=CC=C2OC

Description

N-(2-ethyl-4-iodophenyl)-2-methoxybenzamide, also known as EIIB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. EIIB is a small molecule that has been shown to possess anticancer and anti-inflammatory properties.

Mechanism of Action

N-(2-ethyl-4-iodophenyl)-2-methoxybenzamide exerts its anticancer and anti-inflammatory effects through multiple mechanisms. It has been shown to inhibit the activity of several key enzymes involved in cancer cell growth and inflammation, including COX-2 and MMP-9. Additionally, N-(2-ethyl-4-iodophenyl)-2-methoxybenzamide has been shown to activate the p53 pathway, which plays a crucial role in regulating cell growth and apoptosis.
Biochemical and Physiological Effects:
N-(2-ethyl-4-iodophenyl)-2-methoxybenzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to reduced tumor growth. It also possesses anti-inflammatory properties, which may be beneficial in the treatment of inflammatory diseases. However, further research is needed to fully understand the biochemical and physiological effects of N-(2-ethyl-4-iodophenyl)-2-methoxybenzamide.

Advantages and Limitations for Lab Experiments

N-(2-ethyl-4-iodophenyl)-2-methoxybenzamide has several advantages for laboratory experiments. It is a small molecule that can easily penetrate cell membranes, making it an effective tool for studying intracellular signaling pathways. Additionally, its anticancer and anti-inflammatory properties make it a potential candidate for drug development. However, one limitation of N-(2-ethyl-4-iodophenyl)-2-methoxybenzamide is its relatively low solubility, which may affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for research on N-(2-ethyl-4-iodophenyl)-2-methoxybenzamide. One area of interest is the development of N-(2-ethyl-4-iodophenyl)-2-methoxybenzamide-based drugs for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-ethyl-4-iodophenyl)-2-methoxybenzamide and its effects on various signaling pathways. Finally, research on the optimization of the synthesis method for N-(2-ethyl-4-iodophenyl)-2-methoxybenzamide may lead to the development of more efficient and cost-effective methods for producing this compound.

Synthesis Methods

N-(2-ethyl-4-iodophenyl)-2-methoxybenzamide is synthesized through a multi-step process involving the reaction of 2-methoxybenzoic acid with thionyl chloride to produce 2-methoxybenzoyl chloride. This intermediate is then reacted with 2-ethyl-4-iodoaniline to produce N-(2-ethyl-4-iodophenyl)-2-methoxybenzamide.

Scientific Research Applications

N-(2-ethyl-4-iodophenyl)-2-methoxybenzamide has been extensively studied for its potential therapeutic properties. Its anticancer properties have been demonstrated in various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. N-(2-ethyl-4-iodophenyl)-2-methoxybenzamide has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth in animal models. Additionally, N-(2-ethyl-4-iodophenyl)-2-methoxybenzamide has been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.